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Compound of Interest

Compound Name: 3-Morpholinobenzaldehyde

Cat. No.: B1352361 Get Quote

3-Morpholinobenzaldehyde (CAS No. 446866-87-1) is a pale yellow crystalline solid.[2] Its

core structure, featuring a reactive aldehyde group and a morpholine moiety, is key to its

synthetic utility and, concurrently, its hazard profile. The primary risks associated with this

compound are acute toxicity upon ingestion or skin contact, and significant irritation to the skin,

eyes, and respiratory system.[2]

A foundational understanding begins with its key identifiers and physicochemical properties,

summarized below.

Identifier Value Source

CAS Number 446866-87-1 [1][2]

Molecular Formula C11H13NO2 [1][2][3]

Molecular Weight 191.23 g/mol [1][2][3]

Appearance Pale yellow crystals/solid [2]

Melting Point 67.5 - 70.5 °C [2]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for understanding these hazards.
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GHS Classification Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
Warning

Skin Irritation (Category 2) H315: Causes skin irritation Warning

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation
Warning

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled Warning

STOT - Single Exposure

(Category 3)

H335: May cause respiratory

irritation
Warning

Note: GHS classifications are aggregated from multiple sources and may vary slightly. The

most conservative approach should always be adopted.[3][4]

Section 2: Proactive Safety Protocols: Laboratory
Handling & Storage
Safe handling is a proactive, not reactive, process. The objective is to minimize all potential

routes of exposure—inhalation, dermal contact, ingestion, and ocular contact.

Engineering Controls: The First Line of Defense

Ventilation: All manipulations of solid 3-Morpholinobenzaldehyde or its solutions must be

conducted within a certified chemical fume hood. This is non-negotiable. The compound can

cause respiratory tract irritation, and minimizing the inhalation of dust or vapors is critical.[2]

[5]

Safety Stations: Facilities must be equipped with an easily accessible eyewash station and a

safety shower.[2] The immediate availability of these resources is crucial in mitigating the

severity of an accidental exposure.
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Personal Protective Equipment (PPE): The Essential Barrier

The selection of PPE is not a matter of preference but of scientific necessity.

Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations.[2] Standard safety glasses do not provide a

sufficient seal against splashes or fine particulates.

Hand Protection: Wear appropriate protective gloves. Nitrile gloves are a common choice,

but it is best practice to consult a glove compatibility chart for the specific solvents being

used. Gloves must be inspected before use and removed using the proper technique to

avoid skin contamination.[5]

Body Protection: A standard laboratory coat is required. For operations with a higher risk of

spillage, such as bulk transfers, consider a chemically resistant apron. Wear appropriate

protective clothing to prevent skin exposure.[2]

Storage & Stability

Conditions: Store the compound in a tightly closed container in a cool, dry, and well-

ventilated area.[2][4] Some suppliers recommend storage under an inert gas (nitrogen or

argon) at 2-8°C.[1]

Incompatibilities: The aldehyde functional group can be readily oxidized. Therefore, store 3-
Morpholinobenzaldehyde away from strong oxidizing agents, strong reducing agents, and

strong bases.[2][4]

Stability: The compound is stable under normal temperatures and pressures. However, avoid

conditions that could lead to dust generation.[2] Hazardous decomposition products upon

combustion include carbon monoxide, carbon dioxide, and nitrogen oxides.[2][6]

Below is a workflow diagram illustrating the standard handling protocol in a research

environment.
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Caption: Standard Laboratory Handling Workflow for 3-Morpholinobenzaldehyde.
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Section 3: Reactive Protocols: Emergency & First-
Aid Measures
Even with meticulous planning, accidents can occur. A rapid and correct response is vital to

minimizing harm.

Exposure Route Immediate Action Protocol Key Rationale

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[2][4]

Rapid and prolonged irrigation

is necessary to dilute and

wash away the chemical,

minimizing damage to the

cornea and other sensitive

tissues.

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing all

contaminated clothing and

shoes. Seek immediate

medical attention.[2][4]

The compound is harmful in

contact with skin. Removing

contaminated clothing is critical

to stop ongoing exposure.

Inhalation

Move the victim to fresh air

immediately. If breathing is

difficult, administer oxygen. If

not breathing, give artificial

respiration. Seek immediate

medical attention.[2][4]

Removing the individual from

the contaminated atmosphere

is the first priority. Do not use

mouth-to-mouth resuscitation if

the victim ingested or inhaled

the substance.[2]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

rinse mouth and give a cupful

of water. Call a poison control

center or doctor immediately

for treatment advice.[2][4]

Inducing vomiting can cause

further damage to the

esophagus and poses a risk of

aspiration of the chemical into

the lungs.

The following decision tree outlines the critical first-aid steps.
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Caption: First Aid Decision Tree for Exposure to 3-Morpholinobenzaldehyde.

Spill & Fire Response

Minor Spills (Solid): For small spills, carefully vacuum or sweep up the material and place it

into a suitable, labeled disposal container.[2][7] It is critical to avoid generating dusty

conditions during this process. Ensure the area is well-ventilated.[2]
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Firefighting: In case of a fire, use water spray, dry chemical, carbon dioxide, or chemical

foam.[2] Firefighters should wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2]

Section 4: Toxicological and Disposal Insights
Toxicological Summary

The primary toxicological concerns are irritation and acute toxicity.[2] The compound is

designated as harmful, not highly toxic, but this should not lead to complacency. The target

organs include the respiratory system, gastrointestinal system, eyes, and skin.[2] To date, no

specific information regarding chronic effects, carcinogenicity, or reproductive toxicity has been

identified in the provided sources.[2][8]

Disposal Considerations

All chemical waste must be handled in accordance with local, state, and federal regulations.[7]

Do not allow this chemical to enter the environment.[2] Waste 3-Morpholinobenzaldehyde
and contaminated materials should be placed in a labeled, sealed container for disposal by a

licensed professional waste disposal service.

This guide provides a detailed framework for the safe handling of 3-Morpholinobenzaldehyde.

By understanding the "why" behind each safety protocol, researchers can cultivate a culture of

safety that protects themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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